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Compound of Interest

Compound Name: N-Chloroacetylglycine

Cat. No.: B556128

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides immediate and essential safety
protocols, operational plans, and disposal procedures for N-Chloroacetylglycine, ensuring the
well-being of laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)

N-Chloroacetylglycine is a chemical compound that presents several hazards, necessitating
the use of appropriate personal protective equipment (PPE). According to safety data sheets, it
can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
Furthermore, it is classified as toxic if swallowed, in contact with skin, or inhaled, and can
cause severe skin burns and eye damage.[]

The following table summarizes the recommended PPE for handling N-Chloroacetylglycine in
various laboratory settings.
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Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:
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Always handle N-Chloroacetylglycine in a well-ventilated area, preferably within a certified
chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in good
working order.

Before starting any work, review the Safety Data Sheet (SDS) for N-Chloroacetylglycine.[2]
[3]

. Handling Procedures:

Wear the appropriate PPE as detailed in the table above.

When weighing the solid, do so in a fume hood to avoid inhalation of dust particles.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the laboratory area where N-Chloroacetylglycine is handled.
. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2][3]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if
present and easy to do so. Seek immediate medical attention.[2][3]

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration. Seek immediate medical attention.[2][3]

In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
with water and give them one or two glasses of water to drink. Seek immediate medical
attention.[2][3]
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 In case of a spill: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill using an inert absorbent material (e.g., sand, vermiculite). Collect the
absorbed material into a sealed, labeled container for hazardous waste disposal. Ventilate
the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of N-Chloroacetylglycine and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Unused or waste N-Chloroacetylglycine should be collected in a clearly
labeled, sealed container for hazardous chemical waste. Do not mix with other waste
streams unless compatibility is confirmed.

» Contaminated Materials: All materials that have come into contact with N-
Chloroacetylglycine, such as gloves, pipette tips, and absorbent materials from spills,
should be considered hazardous waste.[4] These items must be collected in a designated,
labeled, and sealed hazardous waste container.

o Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
hazardous waste disposal company, in accordance with all federal, state, and local
regulations.[4]

Visual Workflow for Handling N-Chloroacetylglycine

The following diagrams illustrate the standard operating procedure for handling N-
Chloroacetylglycine and the appropriate emergency response to a spill.

Cleanup & Disposal

.l Segregate Waste }—»l Label Waste Container }—»l Store for Pickup l—»l Clean Work Area }—»l Dolf PPE l

1

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for N-Chloroacetylglycine.
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Diagram 2: Emergency Response Protocol for an N-Chloroacetylglycine Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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